
Application Note: Preparation of ML241 Stock
Solution in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ML241

Cat. No.: B15604105 Get Quote

AN-001 | Version 1.0

For Research Use Only (RUO)

Introduction
ML241 is a potent and selective inhibitor of the ATPase p97 (VCP), with an IC50 of

approximately 100-110 nM.[1][2] It plays a critical role in research related to the endoplasmic-

reticulum-associated degradation (ERAD) pathway and has potential applications in oncology

research.[1][2] Accurate and consistent preparation of stock solutions is fundamental to

achieving reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended

solvent for ML241 due to its ability to dissolve both polar and nonpolar compounds and its

miscibility with aqueous culture media.[2][3] This document provides a detailed protocol for the

preparation, storage, and handling of ML241 stock solutions using DMSO.

Physicochemical Data and Solubility
A summary of the key physicochemical properties of ML241 and DMSO is provided below. This

data is essential for accurate calculations and proper handling.
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Property ML241
ML241
Hydrochloride

Dimethyl Sulfoxide
(DMSO)

Chemical Formula C₂₃H₂₄N₄O[2][4] C₂₃H₂₅ClN₄O[5][6] (CH₃)₂SO[3]

Molecular Weight 372.47 g/mol [2][4] 408.93 g/mol [5][6] 78.13 g/mol [3]

CAS Number 1346528-06-0[2] 2070015-13-1[1] 67-68-5[3]

Appearance Off-white solid[2] Solid[1] Colorless liquid[3]

Solubility Soluble in DMSO[2]
Soluble in DMSO

(≥40.9 mg/mL)[6]
Miscible with water[3]

Storage (Powder)
-20°C for up to 3

years[2][7]
-20°C[1][6]

Room temperature,

well-ventilated[8]

Note: Always refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific

molecular weight and purity information. Use the appropriate molecular weight for your specific

form of ML241 (free base or hydrochloride salt).

Safety and Handling
3.1. ML241:

As with any chemical reagent, handle ML241 in a designated area, such as a chemical fume

hood.

Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Avoid inhalation of powder or contact with skin and eyes.

3.2. Dimethyl Sulfoxide (DMSO):

DMSO is an excellent solvent that can readily penetrate the skin and may carry dissolved

substances with it.[8] Handle with extreme care.

It is a combustible liquid; keep away from heat and open flames.[8]
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Use high-purity, anhydrous, sterile-filtered DMSO for preparing stock solutions to avoid

contamination and ensure compound stability.[9]

Experimental Protocol: Preparation of a 10 mM
ML241 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM stock solution of ML241 (free base)

in DMSO.

4.1. Materials and Equipment

ML241 powder (MW: 372.47 g/mol )

Anhydrous, sterile DMSO (cell culture grade)

Calibrated analytical balance

Sterile microcentrifuge tubes (1.5 mL or 2.0 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator water bath

4.2. Calculation To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )

For a 10 mM stock in 1 mL: Mass (mg) = 10 mmol/L × (1 L / 1000 mL) × 1 mL × 372.47 g/mol

× (1000 mg / 1 g) Mass (mg) = 3.72 mg

4.3. Step-by-Step Procedure

Tare Balance: Place a sterile microcentrifuge tube on the analytical balance and tare it.

Weigh ML241: Carefully weigh 3.72 mg of ML241 powder directly into the tared tube. Record

the exact weight.
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Add DMSO: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube

containing the ML241 powder.

Dissolve: Close the tube tightly and vortex the solution for 1-2 minutes until the powder is

completely dissolved. A clear solution should be observed.

Gentle Warming (Optional): If the compound does not dissolve completely, gently warm the

solution in a 37°C water bath for 5-10 minutes, followed by vortexing. Sonication can also be

used to aid dissolution.

Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the

stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge

tubes.[7][9]

Label and Store: Clearly label each aliquot with the compound name (ML241), concentration

(10 mM in DMSO), and preparation date. Store the aliquots at -20°C or -80°C, protected

from light.[7][9]

Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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